Cas no 1805555-49-0 (4-Amino-2,6-bis(trifluoromethyl)benzylamine)

• Product Name: 4-Amino-2,6-bis(trifluoromethyl)benzylamine
• CAS No: 1805555-49-0
• MF: C₉H₈F₆N₂
• MW: 258.163642883301
• CID: 4982889
• Update Time: 2025-05-24

4-Amino-2,6-bis(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,6-bis(trifluoromethyl)benzylamine

• Inchi： 1S/C9H8F6N2/c10-8(11,12)6-1-4(17)2-7(5(6)3-16)9(13,14)15/h1-2H,3,16-17H2
• InChI Key： FUJJEKPMWNUMCZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 1.9
• Topological Polar Surface Area: 52

Additional information on 4-Amino-2,6-bis(trifluoromethyl)benzylamine

4-Amino-2,6-Bis(trifluoromethyl)Benzylamine: A Comprehensive Overview

4-Amino-2,6-bis(trifluoromethyl)benzylamine, also known by its CAS number 1805555-49-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two trifluoromethyl groups at the 2 and 6 positions and an amino group at the 4 position. The benzylamine functional group further enhances its versatility, making it a valuable building block in synthetic chemistry.

The synthesis of 4-amino-2,6-bis(trifluoromethyl)benzylamine involves a series of precise chemical reactions, including nucleophilic substitution and aromatic substitution processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the benzylamine moiety with high yield and purity.

The chemical properties of 4-amino-2,6-bis(trifluoromethyl)benzylamine are heavily influenced by its trifluoromethyl substituents, which introduce strong electron-withdrawing effects. These effects stabilize the molecule's aromatic system and enhance its reactivity in various chemical transformations. The amino group at the 4 position further contributes to the compound's ability to participate in hydrogen bonding and other non-covalent interactions, making it suitable for applications in drug design and materials synthesis.

In terms of applications, 4-amino-2,6-bis(trifluoromethyl)benzylamine has garnered significant attention in the pharmaceutical industry due to its potential as a lead compound in drug discovery programs. Recent studies have demonstrated its ability to modulate key biological targets, such as kinase enzymes and G-protein coupled receptors (GPCRs), which are critical in various disease states including cancer and neurodegenerative disorders.

Moreover, this compound has found utility in the field of materials science as a precursor for advanced materials such as polymers and nanoparticles. Its unique electronic properties make it an ideal candidate for applications in organic electronics and optoelectronics. Researchers have recently explored its use in constructing novel π-conjugated systems that exhibit enhanced electrical conductivity and photovoltaic properties.

The structural versatility of 4-amino-2,6-bis(trifluoromethyl)benzylamine also lends itself to applications in catalysis and green chemistry. Its ability to act as a chiral auxiliary or ligand in asymmetric catalysis has been explored in several recent studies. These findings highlight its potential as a valuable tool for constructing enantioselective compounds with high precision.

In conclusion, 4-amino-2,6-bis(trifluoromethyl)benzylamine stands out as a versatile and multifunctional compound with wide-ranging applications across diverse fields of chemistry. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.